N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide

• IUPAC Name: N-[1-(2-fluoroanilino)-1-oxopropan-2-yl]-2-methylbenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11-7-3-4-8-13(11)17(22)19-12(2)16(21)20-15-10-6-5-9-14(15)18/h3-10,12H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: ZLUVSURBUFNYQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(C)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzamides and has a molecular weight of 337.38 g/mol.

Mechanism of Action

The mechanism of action of N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide involves the inhibition of the enzyme poly (ADP-ribose) polymerase (PARP). PARP is an enzyme involved in DNA repair, and its inhibition leads to the accumulation of DNA damage and subsequent cell death.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells. Apoptosis is a programmed cell death process that plays a crucial role in the development and maintenance of tissues. Additionally, this compound has been shown to inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide in lab experiments is its potent anticancer activity against various types of cancer cells. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide. One of the potential future directions is to develop more water-soluble analogs of this compound to improve its bioavailability in vivo. Additionally, further research is needed to investigate the potential applications of this compound in other fields, such as neurodegenerative diseases and inflammation.
Conclusion
In conclusion, this compound is a chemical compound that has shown significant potential in various fields, including cancer research. Its potent anticancer activity and mechanism of action make it a promising candidate for further research and development. However, its low solubility in water is a limitation that needs to be addressed in future studies.

Synthesis Methods

The synthesis of N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide involves the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-methylbenzoyl chloride. The resulting compound is then reacted with N-(2-aminophenyl)acetamide in the presence of triethylamine and 1,2-dichloroethane to yield this compound.

Scientific Research Applications

N-{2-[(2-fluorophenyl)amino]-1-methyl-2-oxoethyl}-2-methylbenzamide has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer.